Cas no 82855-64-9 (2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)-)

• Product Name: 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)-
• CAS No: 82855-64-9
• MF: C₁₁H₁₇N₃O₅
• MW: 271.269782781601
• CID: 733697
• PubChem ID: 335208
• Update Time: 2024-03-02

2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)-
• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(dimethylamino)pyrimidin-2-one
• 1-β-D-Arabinofuranosyl-4-(dimethylamino)-2(1H)-pyrimidinone (ACI)
• NSC 343654

• Inchi： 1S/C11H17N3O5/c1-13(2)7-3-4-14(11(18)12-7)10-9(17)8(16)6(5-15)19-10/h3-4,6,8-10,15-17H,5H2,1-2H3/t6-,8-,9+,10-/m1/s1
• InChI Key： GFCDNWCHLZESES-SFKDOBOXSA-N
• SMILES： O[C@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=CC(N(C)C)=NC1=O

Computed Properties

• Exact Mass: 271.11682065g/mol
• Monoisotopic Mass: 271.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides